Cas no 1040677-73-3 (1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine)

• Product Name: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine
• CAS No: 1040677-73-3
• MF: C₂₁H₂₂F₂N₆O₃
• MW: 444.434590816498
• CID: 6078344
• PubChem ID: 30858287
• Update Time: 2025-08-04

1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine
• VU0638938-1
• AKOS024502903
• (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(2,6-dimethoxyphenyl)methanone
• [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(2,6-dimethoxyphenyl)methanone
• F5250-1004
• 1040677-73-3

• Inchi： 1S/C21H22F2N6O3/c1-31-17-4-3-5-18(32-2)20(17)21(30)28-10-8-27(9-11-28)13-19-24-25-26-29(19)14-6-7-15(22)16(23)12-14/h3-7,12H,8-11,13H2,1-2H3
• InChI Key： UGBDTFQWSBNVRU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CN2CCN(C(C3C(=CC=CC=3OC)OC)=O)CC2)=NN=N1)F

Computed Properties

• Exact Mass: 444.17214491g/mol
• Monoisotopic Mass: 444.17214491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.6Ų

Additional information on 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine

Comprehensive Overview of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine (CAS No. 1040677-73-3)

The compound 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine (CAS No. 1040677-73-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the tetrazole and piperazine moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the most intriguing aspects of this compound is its molecular design, which combines a 3,4-difluorophenyl group with a tetrazole ring, linked to a piperazine core via a methylene bridge. The presence of the 2,6-dimethoxybenzoyl substituent further enhances its structural complexity and potential pharmacological properties. This combination of functional groups is often associated with improved binding affinity and selectivity in drug-receptor interactions, making it a subject of interest for medicinal chemists.

In recent years, the scientific community has shown growing interest in tetrazole-containing compounds, as they are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a piperazine ring, a common pharmacophore in many FDA-approved drugs, further amplifies the therapeutic potential of this molecule. Given the rising demand for novel small-molecule therapeutics, 1040677-73-3 represents a valuable scaffold for the development of next-generation drugs.

From a synthetic chemistry perspective, the preparation of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine involves multi-step organic transformations, including cyclization, alkylation, and acylation reactions. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluation. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for synthesizing such complex molecules, aligning with the global push toward environmentally friendly practices.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, play a critical role in its drug-likeness. These attributes are often evaluated using computational tools and in vitro assays to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Given the increasing reliance on AI-driven drug discovery, molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have become indispensable for identifying the most promising derivatives of this scaffold.

Another area of interest is the potential application of 1040677-73-3 in central nervous system (CNS) disorders. The piperazine moiety is a well-known feature in many psychotropic drugs, and its presence in this compound suggests possible activity against neurodegenerative diseases or mood disorders. Preliminary studies have indicated that derivatives of this scaffold may modulate neurotransmitter receptors, though further in vivo validation is required to confirm these effects.

In the context of personalized medicine, the ability to tailor the structure of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2,6-dimethoxybenzoyl)piperazine for specific patient populations is a compelling avenue for research. The integration of biomarker identification and high-throughput screening technologies could accelerate the development of targeted therapies based on this molecular framework. As the pharmaceutical industry shifts toward precision medicine, compounds like 1040677-73-3 are poised to play a pivotal role.

Finally, the commercial potential of this compound cannot be overlooked. With the global pharmaceutical market continuously seeking innovative small-molecule drugs, 1040677-73-3 offers a versatile platform for patentable derivatives. Its structural novelty and bioactivity make it an attractive candidate for licensing and collaboration opportunities, particularly in areas such as oncology and infectious diseases. As research progresses, this compound may well emerge as a cornerstone in the next wave of therapeutic breakthroughs.